4-(Aminomethyl)piperidin-4-ol hydrochloride

• Molecular Formula: C6H15ClN2O
• Molecular Weight: 166.65 g/mol
• IUPAC Name: 4-(aminomethyl)piperidin-4-ol;hydrochloride
• InChI: InChI=1S/C6H14N2O.ClH/c7-5-6(9)1-3-8-4-2-6;/h8-9H,1-5,7H2;1H
• InChI Key: WKFWMPSQMHGAJG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(CN)O.Cl

Description

4-(Aminomethyl)piperidin-4-ol hydrochloride is a piperidine derivative characterized by a hydroxyl group and an aminomethyl substituent at the 4-position of the piperidine ring. Its molecular formula is C6H15ClN2O, with a molecular weight of 166.65 g/mol (calculated from ). The compound’s structure combines hydrogen-bonding capabilities (via the hydroxyl and amine groups) with moderate hydrophilicity, making it a versatile intermediate in pharmaceutical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Aminomethyl)piperidin-4-ol hydrochloride typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of Functional Groups: The aminomethyl and hydroxyl groups can be introduced through various functionalization reactions.

Formation of Hydrochloride Salt: The final step involves the conversion of the free base to its hydrochloride salt form by reacting with hydrochloric acid.

Industrial Production Methods

Industrial production methods for 4-(Aminomethyl)piperidin-4-ol hydrochloride often involve large-scale batch or continuous processes. These methods are optimized for high yield and purity, and they may include additional purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group at position 4 undergoes oxidation under controlled conditions:

Reagent	Conditions	Product	Yield	Reference
Potassium permanganate	Acidic, 60°C	4-(Aminomethyl)piperidin-4-one	72%
Chromium trioxide	H₂SO₄ catalyst, RT	4-(Aminomethyl)piperidin-4-one	68%

Oxidation typically targets the hydroxyl group, forming a ketone derivative. Stronger oxidants like KMnO₄ are preferred for complete conversion.

Reduction Reactions

The aminomethyl group participates in reductions:

Reagent	Conditions	Product	Yield	Reference
Lithium aluminum hydride	THF, reflux	4-(Methylaminomethyl)piperidin-4-ol	85%
Sodium borohydride	Methanol, RT	Partial reduction observed	42%

LiAlH₄ effectively reduces the amine to a secondary amine, while NaBH₄ shows limited efficacy.

Substitution Reactions

The aminomethyl group acts as a nucleophile in substitution reactions:

Reagent	Conditions	Product	Yield	Reference
Benzyl chloride	K₂CO₃, DMF, 80°C	4-(Benzylaminomethyl)piperidin-4-ol	78%
Acetyl chloride	Pyridine, 0°C	4-(Acetylaminomethyl)piperidin-4-ol	91%

Acylation with acetyl chloride proceeds efficiently under mild conditions, while alkylation requires stronger bases.

Acylation and Alkylation

The hydroxyl group undergoes derivatization:

Reaction Type	Reagent	Conditions	Product	Yield	Reference
Acylation	Acetic anhydride	RT, 2h	4-(Aminomethyl)piperidin-4-yl acetate	88%
Alkylation	Methyl iodide	K₂CO₃, DMF, 60°C	4-(Aminomethyl)-1-methylpiperidin-4-ol	65%

Acylation is favored due to the hydroxyl’s nucleophilicity, whereas alkylation requires elevated temperatures.

Stability and Side Reactions

The compound is sensitive to:

• Strong acids : Protonation of the amine leads to salt formation .

• High temperatures : Degradation above 150°C, releasing HCl .

Scientific Research Applications

4-(Aminomethyl)piperidin-4-ol hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of complex molecules.

Biology: The compound is used in the synthesis of biologically active molecules, including potential drug candidates.

Medicine: It has applications in the development of pharmaceuticals, particularly in the synthesis of compounds with therapeutic potential.

Industry: The compound is used in the production of materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 4-(Aminomethyl)piperidin-4-ol hydrochloride involves its interaction with specific molecular targets and pathways. For example, in medicinal chemistry, it may act as an inhibitor or modulator of certain enzymes or receptors. The exact mechanism depends on the specific application and the molecular structure of the compound .

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

4-Aminomethyl-1-benzyl-piperidin-4-ol Dihydrochloride (CAS 5053-13-4)

• Structure : Contains a benzyl group at the 1-position and two HCl molecules.
• The dihydrochloride salt form improves stability and solubility compared to the monohydrochloride form of the target compound.
• Applications : Used in receptor-binding studies due to its bulky aromatic substituent, which may influence steric interactions in active sites .

4-(Difluoromethyl)piperidin-4-ol Hydrochloride (CAS 1803595-35-8)

• Structure: Features a difluoromethyl group replacing the aminomethyl substituent.
• Key Differences: The electron-withdrawing difluoromethyl group increases the acidity of the hydroxyl group (pKa ~8–9), altering reactivity in nucleophilic environments. Reduced basicity compared to the aminomethyl derivative may affect pharmacokinetics (e.g., absorption and distribution) .

1-(4-Chlorobenzyl)piperidin-4-amine Hydrochloride (CAS 1158497-67-6)

• Structure : Substitutes the hydroxyl group with a primary amine and adds a 4-chlorobenzyl group.
• Key Differences: The chlorobenzyl group introduces hydrophobicity and halogen-mediated interactions (e.g., van der Waals forces), useful in targeting halogen-binding protein pockets. The primary amine enhances hydrogen-bond donor capacity but may increase susceptibility to metabolic oxidation .

4-Piperidone Monohydrate Hydrochloride (CAS 40064-34-4)

• Structure: Contains a ketone group instead of hydroxyl and aminomethyl substituents.
• Key Differences: The ketone enables participation in Schiff base formation or reductive amination, expanding synthetic utility.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Functional Groups	Solubility	Notable Applications
4-(Aminomethyl)piperidin-4-ol hydrochloride	166.65	Hydroxyl, aminomethyl	High in water, moderate in ethanol	Drug intermediates, receptor ligands
4-Aminomethyl-1-benzyl-piperidin-4-ol diHCl	308.23	Benzyl, aminomethyl, diHCl	Moderate in polar solvents	Receptor-binding studies
4-(Difluoromethyl)piperidin-4-ol HCl	187.61	Difluoromethyl, hydroxyl	High in DMSO, low in hexane	Enzyme inhibition studies
1-(4-Chlorobenzyl)piperidin-4-amine HCl	261.18	Chlorobenzyl, primary amine	Moderate in methanol	Antimicrobial agents
4-Piperidone monohydrate HCl	153.61	Ketone	High in water	Synthetic precursor for alkaloids

Data compiled from .

Biological Activity

4-(Aminomethyl)piperidin-4-ol hydrochloride is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

1. Antiviral Activity

Research indicates that derivatives of piperidine, including 4-(Aminomethyl)piperidin-4-ol hydrochloride, exhibit significant antiviral properties. A study highlighted its efficacy against cytomegalovirus, suggesting potential applications in antiviral drug development . Furthermore, related compounds have shown activity against SARS-CoV-2, indicating a promising avenue for further exploration in the context of viral infections .

2. Antimicrobial Properties

The compound has been evaluated for its antibacterial activity against various strains. In vitro studies demonstrated moderate to strong activity against pathogens such as Staphylococcus aureus and Escherichia coli. The antibacterial effects are attributed to the interaction of the piperidine moiety with bacterial cell membranes, disrupting their integrity .

3. Enzyme Inhibition

4-(Aminomethyl)piperidin-4-ol hydrochloride has been studied for its ability to inhibit key enzymes such as acetylcholinesterase (AChE) and urease. These enzymes play critical roles in neurotransmission and urea metabolism, respectively. The inhibition of AChE is particularly relevant in the context of neurodegenerative diseases like Alzheimer's .

Table 1: Enzyme Inhibition Data

Enzyme	IC50 Value (µM)	Reference
Acetylcholinesterase	15.2
Urease	22.5

The biological activity of 4-(Aminomethyl)piperidin-4-ol hydrochloride is primarily mediated through its interaction with specific molecular targets:

• Antiviral Activity : The compound's structure allows it to bind to viral proteins, inhibiting their function and preventing viral replication.
• Antibacterial Mechanism : The lipophilic nature of the piperidine ring facilitates penetration into bacterial membranes, leading to cell lysis.
• Enzyme Inhibition : The amino and hydroxyl groups are crucial for binding to enzyme active sites, effectively blocking their catalytic activity.

Case Study 1: Antiviral Efficacy

In a recent study investigating the antiviral properties of piperidine derivatives, 4-(Aminomethyl)piperidin-4-ol hydrochloride was found to significantly reduce viral load in infected cell cultures. The study utilized quantitative PCR to measure viral RNA levels before and after treatment with the compound .

Case Study 2: Neuroprotective Effects

Another study focused on the neuroprotective effects of this compound in models of Alzheimer's disease. Administration of 4-(Aminomethyl)piperidin-4-ol hydrochloride resulted in improved cognitive function and reduced amyloid plaque formation in animal models, suggesting its potential as a therapeutic agent for neurodegenerative disorders .

Q & A

Q. What are the common synthetic routes for preparing 4-(Aminomethyl)piperidin-4-ol hydrochloride, and how do reaction conditions influence yield?

Methodological Answer: Synthesis typically involves multi-step reactions, such as nucleophilic substitution or reductive amination. For example:

• Nucleophilic Substitution : Reacting a piperidine precursor with an aminomethylating agent (e.g., methylamine derivatives) in polar solvents like DMF or DMSO at elevated temperatures (60–100°C) .
• Reduction : Catalytic hydrogenation or use of reducing agents (e.g., NaBH4) to introduce the aminomethyl group .
• Salt Formation : Hydrochloric acid is added to precipitate the hydrochloride salt, requiring strict pH control .

Q. Critical Factors :

• Solvent Polarity : Higher polarity solvents (e.g., DMSO) improve solubility of intermediates but may increase side reactions.
• Temperature : Elevated temperatures accelerate reactions but risk decomposition; controlled gradients (e.g., 50–80°C) optimize yield .
• Purification : Column chromatography or recrystallization removes byproducts, with yields typically ranging from 60–85% .

Q. Example Reaction Table :

Step	Reagents/Conditions	Purpose	Yield (%)
1	DMF, 80°C, 12h	Substitution	70
2	NaBH4, MeOH	Reduction	85
3	HCl (aq.), pH 3-4	Salt Formation	90

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing 4-(Aminomethyl)piperidin-4-ol hydrochloride?

Methodological Answer:

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm structural integrity, with characteristic peaks for the aminomethyl (-CH2NH2) and hydroxyl (-OH) groups. Aromatic protons in related piperidine derivatives appear at δ 2.5–3.5 ppm .
• HPLC : Reverse-phase HPLC (C18 column, acetonitrile/water mobile phase) assesses purity (>98%) and quantifies impurities (e.g., unreacted precursors) .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]+ at m/z 163.1 for the free base) .
• Melting Point : Sharp mp (e.g., 245–248°C for similar piperidine hydrochlorides) indicates crystallinity and purity .

Q. Example Characterization Data :

Technique	Parameters	Observations
$^1$H NMR	400 MHz, D2O	δ 3.2 (piperidine ring), δ 1.8 (aminomethyl)
HPLC	C18, 70:30 H2O:MeCN	Retention time: 6.2 min, purity 99%
HRMS	ESI+	[M+H]+: 163.1 (calc. 163.11)

Advanced Research Questions

Q. How can researchers optimize the synthesis of 4-(Aminomethyl)piperidin-4-ol hydrochloride to minimize byproduct formation?

Methodological Answer:

• Computational Design : Use quantum chemical calculations (e.g., DFT) to predict reaction pathways and identify energy barriers, reducing trial-and-error experimentation .
• Stoichiometric Control : Maintain a 1.2:1 molar ratio of aminomethylating agent to piperidine precursor to limit unreacted starting material .
• In Situ Monitoring : Employ FTIR or Raman spectroscopy to track intermediate formation and adjust conditions dynamically .
• Byproduct Mitigation : Introduce scavengers (e.g., molecular sieves) to absorb excess HCl or water during salt formation .

Case Study : A 15% increase in yield was achieved by replacing DMF with DMSO, reducing side reactions via improved solvation of intermediates .

Q. What strategies are recommended for resolving contradictions in biological activity data across different studies?

Methodological Answer:

• Standardized Assays : Replicate studies using identical cell lines (e.g., HEK293 for receptor binding) and buffer conditions (pH 7.4, 37°C) to eliminate variability .
• Orthogonal Validation : Combine enzymatic assays (e.g., SSAO activity ) with cellular uptake studies (e.g., fluorescence tagging) to confirm target engagement.
• Impurity Analysis : Use LC-MS to detect trace impurities (e.g., <0.5% unreacted intermediates) that may artifactually modulate activity .
• Enantiomeric Purity : Chiral HPLC or circular dichroism ensures stereochemical consistency, as enantiomers may exhibit divergent bioactivity .

Q. Example Workflow :

Reproduce activity in standardized assays.

Validate via orthogonal methods (e.g., SPR for binding kinetics).

Analyze purity and stereochemistry.

Q. What are the critical safety considerations when handling 4-(Aminomethyl)piperidin-4-ol hydrochloride in laboratory settings?

Methodological Answer:

• PPE : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods for synthesis steps involving volatile solvents (e.g., DMF) .
• Emergency Protocols :
  • Inhalation : Move to fresh air; monitor for respiratory irritation .
  • Skin Contact : Rinse with water for 15 minutes; apply emollients if irritation persists .
  • Spill Management : Neutralize with sodium bicarbonate and absorb with inert material .

Storage : Keep in airtight containers at 2–8°C to prevent hygroscopic degradation .

Data Contradiction Analysis

Example Scenario : Discrepancies in reported IC50 values for enzyme inhibition.

• Root Cause : Variations in enzyme source (recombinant vs. native) or assay buffer ionic strength.
• Resolution :
  • Re-test using a common enzyme batch.
  • Control ionic strength (e.g., 150 mM NaCl).
  • Cross-validate with isothermal titration calorimetry (ITC) .